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Compound of Interest

Compound Name: 4-Aminoisophthalic acid

Cat. No.: B1280447

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and potential
pharmacological activities of novel derivatives of 4-aminoisophthalic acid. This versatile
scaffold serves as a valuable starting point for the development of new therapeutic agents. This
document outlines key experimental protocols, summarizes structure-activity relationships, and
visualizes relevant workflows and pathways to aid researchers in this field.

Introduction

4-Aminoisophthalic acid is an aromatic compound featuring both amino and carboxylic acid
functional groups, making it an attractive scaffold for medicinal chemistry. Its derivatives have
been explored for a range of biological activities, including antimicrobial, antiviral, antitumor,
and anti-inflammatory effects[1]. The strategic modification of this core structure allows for the
fine-tuning of pharmacokinetic and pharmacodynamic properties, offering a pathway to the
discovery of novel drug candidates.

Synthesis of 4-Aminoisophthalic Acid Derivatives

The synthesis of derivatives typically involves the modification of the amino and carboxylic acid
moieties. A general approach involves the nitration of a precursor, followed by reduction to form
the key amino intermediate. This intermediate can then be further functionalized.

General Synthesis Workflow
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The following diagram illustrates a generalized workflow for the synthesis and screening of
novel 4-aminoisophthalic acid derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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